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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzaldehyde

Cat. No.: B070759 Get Quote

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction
3-Chloro-5-methoxybenzaldehyde is an aromatic aldehyde, a class of compounds pivotal in

organic synthesis and the development of pharmaceutical intermediates. Its chemical structure,

featuring a benzene ring substituted with an aldehyde, a chloro group, and a methoxy group,

provides a unique electronic and steric environment that is of significant interest to researchers.

The precise characterization of this molecule is fundamental for its application in drug discovery

and materials science, where structural integrity dictates biological activity and material

properties.

This guide offers an in-depth analysis of the spectroscopic data for 3-Chloro-5-
methoxybenzaldehyde (C₈H₇ClO₂), providing researchers, scientists, and drug development

professionals with a comprehensive reference for its structural elucidation. We will delve into

the interpretation of its Mass Spectrometry (MS), Infrared (IR), and Nuclear Magnetic

Resonance (NMR) spectra, grounding our analysis in the principles of chemical physics and

validated experimental practices.

Compound Details:

IUPAC Name: 3-chloro-5-methoxybenzaldehyde[1]
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Molecular Formula: C₈H₇ClO₂[1][2]

Molecular Weight: 170.59 g/mol [1][2]

Monoisotopic Mass: 170.0134572 Da[1]

CAS Number: 164650-68-4[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b070759#spectroscopic-data-for-3-chloro-5-methoxybenzaldehyde
https://www.benchchem.com/product/b070759#spectroscopic-data-for-3-chloro-5-methoxybenzaldehyde
https://www.benchchem.com/product/b070759#spectroscopic-data-for-3-chloro-5-methoxybenzaldehyde
https://www.benchchem.com/product/b070759#spectroscopic-data-for-3-chloro-5-methoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

